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Introduction

Direct compression is a streamlined and cost-effective tablet manufacturing process that

involves compressing a blend of active pharmaceutical ingredients (APIs) and excipients

without a granulation step.[1][2] This method is advantageous for moisture-sensitive and heat-

labile drugs.[3] Microcrystalline cellulose (MCC) is a widely used excipient in direct

compression due to its excellent compressibility, binding properties, and compatibility with

various APIs.[4][5] MICROCEL® MC-12 is a specific grade of microcrystalline cellulose

optimized for direct compression applications. It is a white, odorless, and tasteless non-fibrous

powder. This document provides a standard operating procedure for direct compression using

MICROCEL® MC-12, targeting researchers, scientists, and drug development professionals.

Material Properties of MICROCEL® MC-12

Understanding the physicochemical properties of MICROCEL® MC-12 is crucial for successful

formulation development. It is characterized by an intermediate particle size that offers a

balance of flowability and compressibility.
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Property Value Reference

Physical Form White, non-fibrous powder

Average Mean Particle

Diameter
160 µm

Particle Size Distribution

(dv10)
60 µm

Particle Size Distribution

(dv50)
180 µm

Particle Size Distribution

(dv90)
380 µm

Bulk Density 0.3 g/cm³

Tapped Density 0.53 g/cm³

True Density 1.54 g/cm³

Powder Flowability (Ph.Eur.

2.9.16, 10mm outflow opening)
16 s

Angle of Repose 36°

Water Content (LOD) Maximum 7%

Solubility

Slightly soluble in 5% w/v

sodium hydroxide solution;

practically insoluble in water,

dilute acids, and most organic

solvents.

Experimental Protocols

The following protocols outline the standard procedures for developing and evaluating tablets

manufactured by direct compression using MICROCEL® MC-12.

1. Powder Blend Preparation
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A homogenous powder blend is critical for content uniformity and consistent tablet properties.

Objective: To prepare a uniform mixture of the API and excipients for direct compression.

Materials and Equipment:

Active Pharmaceutical Ingredient (API)

MICROCEL® MC-12

Other excipients (e.g., lubricant, glidant, disintegrant)

Sieve (e.g., 1.00 mm)

V-blender or other suitable powder mixer

Procedure:

Screen the API, MICROCEL® MC-12, and other excipients through a sieve to remove any

lumps and ensure particle size uniformity.

Place the screened API and the majority of the MICROCEL® MC-12 into the blender.

Mix for a predetermined time (e.g., 15-20 minutes) to ensure a homogenous distribution of

the API.

If using a glidant, add it to the blend and mix for an additional period (e.g., 5 minutes).

In the final step, add the lubricant (e.g., magnesium stearate) and mix for a short duration

(e.g., 3-5 minutes). Over-lubrication should be avoided as it can negatively impact tablet

hardness.

2. Direct Compression Tablet Manufacturing

This protocol describes the compression of the powder blend into tablets.

Objective: To produce tablets with desired physical characteristics (e.g., weight, hardness,

thickness).
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Equipment:

Single-punch or rotary tablet press

Appropriate tooling (punches and dies)

Procedure:

Load the prepared powder blend into the hopper of the tablet press.

Set the desired compression parameters, including tablet weight, compression force, and

press speed.

Begin the compression process, collecting initial samples to verify tablet weight, hardness,

and thickness.

Adjust the press settings as needed to achieve the target specifications.

Once the parameters are optimized, proceed with the main compression run.

Collect tablets at regular intervals for quality control checks.

3. Tablet Characterization

Thorough characterization of the compressed tablets is essential to ensure they meet quality

standards.

Objective: To evaluate the physical properties and performance of the manufactured tablets.

Key Parameters and Methods:

Weight Variation: Weigh a specified number of individual tablets (e.g., 20) and calculate

the average weight and the percentage deviation for each tablet.

Hardness (Breaking Force): Measure the force required to break a tablet diametrically

using a tablet hardness tester.
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Thickness: Measure the thickness of a specified number of tablets using a calibrated

caliper.

Friability: Subject a dedusted sample of tablets to a specified number of rotations in a

friability tester and calculate the percentage of weight loss. A result of less than 1% is

generally considered acceptable.

Disintegration Time: Determine the time it takes for tablets to disintegrate in a specified

liquid medium using a disintegration tester.

Dissolution: Measure the rate and extent of API release from the tablet in a specified

dissolution medium using a dissolution apparatus (e.g., USP Apparatus 2, paddle method).

Quantitative Data Summary

The following table presents example data for a direct compression formulation using

MICROCEL® MC-12. Note that these values are illustrative and will vary depending on the

specific API and formulation composition.

Parameter
Example Formulation with
Acetaminophen

Reference

API Acetaminophen (40%)

Excipient
MICROCEL® MC-102

(59.5%)*

Lubricant Magnesium Stearate (0.5%)

Compression Force 15 kN

Tablet Weight 253.9 mg

Tablet Hardness 65.2 N

Tablet Porosity 17.9%

Friability Passed USP criteria

Dissolution >80% in 30 minutes
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*Note: While the reference uses MICROCEL® MC-102, this data provides a relevant example

of a direct compression formulation with a high drug load.

Visualizations

Direct Compression Workflow
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Caption: A flowchart illustrating the key stages of the direct compression manufacturing

process.

Tablet Quality Control Logic
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Physical Tests

Performance Tests
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Caption: A decision-making diagram for the quality control testing of manufactured tablets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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